4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95%

• IUPAC Name: 4-(3-fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H11FO4/c1-19-13-5-3-8(6-11(13)15)9-2-4-10(14(17)18)12(16)7-9/h2-7,16H,1H3,(H,17,18)
• InChI Key: WZXIXESLUYUDOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)O)F
• Molecular Formula: C14H11FO4
• DSSTOX Substance ID: DTXSID10690158
• Molecular Weight: 262.23 g/mol
• CAS RN: 1261967-12-7

Description

4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% (4-FMA) is an organic compound that has been studied for its potential applications in various scientific fields. It is a derivative of benzoic acid, a naturally occurring carboxylic acid found in many plants and animals. 4-FMA has been studied for its synthetic methods, biochemical and physiological effects, and potential applications in lab experiments.

Mechanism of Action

4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% is believed to act as a competitive inhibitor of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of monoamines, such as serotonin, norepinephrine, and dopamine, in the brain. By inhibiting MAO, 4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% can increase the levels of these neurotransmitters, which may have beneficial effects on mood and behavior.
Biochemical and Physiological Effects
4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of MAO and to increase the levels of monoamines in the brain. This can lead to increased alertness and focus, as well as improved mood and behavior. In addition, 4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% has been studied for its potential to protect against oxidative stress and to reduce inflammation.

Advantages and Limitations for Lab Experiments

4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it cost-effective for use in research. Additionally, it is a potent inhibitor of MAO, making it a useful tool for studying the function of this enzyme. However, 4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% is not approved for use in humans and may have potential side effects, such as increased anxiety and insomnia.

Future Directions

There are a number of potential future directions for 4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% research. These include further investigation into its mechanism of action, the development of more potent and selective inhibitors of MAO, and the exploration of its potential therapeutic applications. Additionally, further research into its biochemical and physiological effects could lead to a better understanding of its potential therapeutic uses. Finally, more research into its potential side effects is needed to ensure its safe use in humans.

Synthesis Methods

4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% can be synthesized through a number of methods, including the Fischer esterification of 3-fluoro-4-methoxyphenol with 2-hydroxybenzoic acid, catalyzed by an acid such as sulfuric acid. The reaction is carried out in an inert atmosphere at a temperature of approximately 150°C. The product is then purified by recrystallization and yields a white, crystalline powder.

Scientific Research Applications

4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% has been studied for its potential applications in a variety of scientific fields, including biochemistry, pharmacology, and toxicology. It is used in the study of the function of enzymes, receptors, and other proteins, as well as in the development of drugs and other compounds. 4-(3-Fluoro-4-methoxyphenyl)-2-hydroxybenzoic acid, 95% has also been studied for its potential use as a biomarker for the detection of certain cancer types.